Cas no 25385-73-3 (3-(2,2,2-Trifluoroethoxy)propane-1,2-diol)

• Product Name: 3-(2,2,2-Trifluoroethoxy)propane-1,2-diol
• CAS No: 25385-73-3
• MF: C₅H₉F₃O₃
• MW: 174.118372678757
• CID: 2842789
• Update Time: 2023-08-07

3-(2,2,2-Trifluoroethoxy)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethoxy)propane-1,2-diol
• 6,6,6-Trifluoro-4-oxa-1,2-hexanediol
• 3-(2,2,2-Trifluoroethoxy)-1,2-propanediol
• 3-(2,2,2-Trifluoroethoxy)propane-1,2-diol

• Inchi： 1S/C5H9F3O3/c6-5(7,8)3-11-2-4(10)1-9/h4,9-10H,1-3H2
• InChI Key： JCKKSEPCFAOARL-UHFFFAOYSA-N
• SMILES： FC(COCC(CO)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• XLogP3: -0.1
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.347±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (150 g/l) (25 º C),